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Compound of Interest

Compound Name: NSC405640

Cat. No.: B050951 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of NSC405640, also known as Diphenyltin dichloride

(CAS 1135-99-5).

This document provides critical safety and logistical information to ensure the safe handling

and use of NSC405640 in a laboratory setting. Adherence to these guidelines is essential to

minimize risks and ensure a safe research environment.

Hazard Identification and Personal Protective Equipment
(PPE)
NSC405640 is classified as a hazardous substance. It is harmful if swallowed, in contact with

skin, or if inhaled. It also causes skin and serious eye irritation and may cause respiratory

irritation.[1][2]
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Property Value Reference

Appearance Off-white powder/solid [2]

Odor No information available [2]

Melting Point 39 - 43 °C / 102.2 - 109.4 °F [1][2]

Boiling Point 333 - 337 °C / 631.4 - 638.6 °F [2]

Flash Point 110 °C / 230 °F [1]

Solubility Insoluble in water [3]

Acute Toxicity (Oral)
Category 4 (Harmful if

swallowed)
[1]

Acute Toxicity (Dermal)
Category 4 (Harmful in contact

with skin)
[1]

Acute Toxicity (Inhalation) Category 4 (Harmful if inhaled) [1]

UN Number UN3146 [3]

Recommended Personal Protective Equipment (PPE)
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Body Part PPE Recommendation Justification

Eyes/Face

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

To prevent serious eye

irritation.

Skin

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1] Take off

contaminated clothing and

wash it before reuse.[3]

To prevent skin irritation and

absorption. Harmful in contact

with skin.[1][3]

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

A dust mask type N95 (US) is

also suggested.

To prevent respiratory tract

irritation. Harmful if inhaled.[1]

Hands

Wear protective gloves.[3] The

exact breakthrough time of the

glove material has to be found

out by the manufacturer of the

protective gloves and has to

be observed.[3]

To prevent skin contact.

Harmful in contact with skin.[3]

Operational and Disposal Plans: A Step-by-Step Guide
Handling and Storage

Ventilation: Use only outdoors or in a well-ventilated area.[1] Ensure eyewash stations and

safety showers are close to the workstation location.[1]
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Personal Hygiene: Wash face, hands, and any exposed skin thoroughly after handling.[1] Do

not eat, drink, or smoke when using this product.[1]

Storage Conditions: Keep in a dry, cool, and well-ventilated place.[1] Keep container tightly

closed.[1] Store locked up.[1]

Incompatible Materials: Avoid strong oxidizing agents and strong bases.[1]

Accidental Release Measures

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required.[1]

Containment and Cleaning Up: Sweep up and shovel into suitable containers for disposal.[1]

Disposal

Dispose of contents/container to an approved waste disposal plant.[1]

Waste must not be disposed of together with household garbage. Do not allow the product to

reach the sewage system.[3]

Disposal must be made according to official regulations.[3]

Visualizing Safety and Workflow
To further clarify the procedural steps for handling NSC405640, the following diagrams

illustrate the operational workflow and the hierarchical nature of safety controls.
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Operational Workflow for Handling NSC405640

Preparation
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Caption: Step-by-step workflow for the safe handling of NSC405640.
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Hierarchy of Safety Controls for NSC405640

Most Effective
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Personal Protective Equipment (PPE) Standard Operating Procedures (SOPs) Safety Training
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Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling NSC405640.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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